2-(2-Amino-4-(3-chloro-4-methoxyphenyl)thiazol-5-yl)acetic acid

• Molecular Formula: C12H11ClN2O3S
• Molecular Weight: 298.75 g/mol
• IUPAC Name: 2-[2-amino-4-(3-chloro-4-methoxyphenyl)-1,3-thiazol-5-yl]acetic acid
• InChI: InChI=1S/C12H11ClN2O3S/c1-18-8-3-2-6(4-7(8)13)11-9(5-10(16)17)19-12(14)15-11/h2-4H,5H2,1H3,(H2,14,15)(H,16,17)
• InChI Key: WSFWMKPWYQGYNB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(SC(=N2)N)CC(=O)O)Cl

Description

2-(2-Amino-4-(3-chloro-4-methoxyphenyl)thiazol-5-yl)acetic acid is a thiazole derivative characterized by:

• Thiazole core: A five-membered aromatic ring containing nitrogen and sulfur.
• Substituents: Amino group (-NH2) at position 2. 3-chloro-4-methoxyphenyl group at position 4. Acetic acid (-CH2COOH) at position 5. This structure combines electron-withdrawing (chloro) and electron-donating (methoxy) groups on the phenyl ring, which may influence reactivity, solubility, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Amino-4-(3-chloro-4-methoxyphenyl)thiazol-5-yl)acetic acid typically involves the reaction of aminonitrile with salts and esters of dithioacids, carbon oxysulfide, carbon disulfide, and isothiocyanates . The reaction conditions often include the use of dry solvents such as dichloromethane and catalysts like lutidine and 2-(1H-benzotriazole-1-yl)-1,1,3,3-tetramethylaminium tetrafluoroborate (TBTU) .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(2-Amino-4-(3-chloro-4-methoxyphenyl)thiazol-5-yl)acetic acid can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the thiazole ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogens, alkylating agents, and nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds containing thiazole moieties, including 2-(2-Amino-4-(3-chloro-4-methoxyphenyl)thiazol-5-yl)acetic acid, demonstrate significant antimicrobial properties. A study highlighted that derivatives of thiazoles exhibited broad-spectrum antibacterial activity against various strains, including Mycobacterium smegmatis, suggesting their potential as effective agents in treating bacterial infections .

Anticancer Properties

Thiazole derivatives have been explored for their anticancer effects. The compound has shown promise in inhibiting the proliferation of cancer cells. Research has demonstrated that thiazole-based compounds can induce apoptosis in cancer cell lines, making them candidates for further development as anticancer drugs. For instance, similar thiazole compounds have been reported to have cytotoxic effects against prostate cancer and melanoma cells .

Acetylcholinesterase Inhibition

Another significant application of 2-(2-Amino-4-(3-chloro-4-methoxyphenyl)thiazol-5-yl)acetic acid is its potential role as an acetylcholinesterase inhibitor. This activity is particularly relevant in the context of neurodegenerative diseases such as Alzheimer’s disease, where increased acetylcholine levels can help alleviate symptoms. Compounds with similar structures have shown promising results in inhibiting acetylcholinesterase, thereby enhancing cognitive function .

Synthesis and Characterization

The synthesis of this compound involves multi-step procedures that include the generation of thiazole derivatives through various chemical reactions. Characterization techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized compounds. Understanding the synthesis pathways is crucial for optimizing yields and developing more effective derivatives .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies reveal that modifications on the thiazole ring significantly affect biological activity. For instance, substituents on the aromatic ring can enhance or diminish the compound's efficacy against specific targets. This knowledge aids in designing more potent derivatives tailored for specific therapeutic applications .

Case Studies and Research Findings

Study	Findings
Study 1	Demonstrated broad-spectrum antibacterial activity of thiazole derivatives against Mycobacterium smegmatis.
Study 2	Investigated acetylcholinesterase inhibition by thiazole compounds, showing potential applications in Alzheimer's disease treatment.
Study 3	Explored anticancer properties of thiazole derivatives against prostate cancer and melanoma cell lines.

Mechanism of Action

The mechanism of action of 2-(2-Amino-4-(3-chloro-4-methoxyphenyl)thiazol-5-yl)acetic acid involves its interaction with various molecular targets and pathways. The thiazole ring can interact with enzymes and receptors, leading to inhibition or activation of specific biological processes. For instance, it may inhibit microbial growth by interfering with cell wall synthesis or protein function .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aryl Group

Key analogs and their substituent-driven differences:

Compound Name	Aryl Substituent	Molecular Formula	Key Properties/Effects
Target compound	3-chloro-4-methoxyphenyl	C12H10ClN2O3S	Enhanced lipophilicity (Cl) and solubility modulation (OCH3)
[2-Amino-4-(4-ethyl-phenyl)-thiazol-5-yl]-acetic acid (CAS 91234-17-2)	4-ethylphenyl	C13H14N2O2S	Lower polarity due to ethyl group; reduced steric hindrance
2-(2-Amino-4-(p-tolyl)thiazol-5-yl)acetic acid (CAS 726165-19-1)	4-methylphenyl	C12H12N2O2S	Increased hydrophobicity vs. target; methyl group may limit metabolic oxidation
[4-(4-Methoxy-phenyl)-2-methyl-thiazol-5-yl]-acetic acid (CAS 1211511-23-7)	4-methoxyphenyl	C12H12N2O3S	Methoxy group at para position; lacks chlorine, altering electronic effects

Analysis :

• Chlorine vs.
• Methoxy Positioning : The 4-methoxy group in the analog (CAS 1211511-23-7) lacks the ortho-chloro substituent, reducing steric strain and possibly altering binding affinities .

Functional Group Modifications

Acetic Acid Moiety

All compounds retain the acetic acid group at position 5, critical for:

• Solubility : Ionizable carboxyl group enables salt formation (e.g., hydrochloride in CAS 1185292-96-9 ).
• Bioactivity: Potential interactions with enzymes or receptors via hydrogen bonding.

Amino Group Variations

• The target compound and most analogs feature a primary amino group (-NH2) at position 2.
• Exceptions include [4-(4-Methoxy-phenyl)-2-methyl-thiazol-5-yl]-acetic acid, which substitutes -NH2 with -N(CH3), reducing hydrogen-bonding capacity .

Biological Activity

2-(2-Amino-4-(3-chloro-4-methoxyphenyl)thiazol-5-yl)acetic acid is a compound that exhibits significant biological activity, particularly in the fields of oncology and antimicrobial research. This article explores its biological properties, structure-activity relationships (SAR), and potential therapeutic applications based on diverse research findings.

• Molecular Formula: C13H13ClN2O3S
• Molecular Weight: 312.77 g/mol
• CAS Number: 899362-91-5

The compound features a thiazole ring, which is known for its role in various biological activities, including anticancer and antimicrobial effects.

Biological Activity Overview

The biological activities of 2-(2-Amino-4-(3-chloro-4-methoxyphenyl)thiazol-5-yl)acetic acid can be categorized into several key areas:

Anticancer Activity

Research indicates that thiazole derivatives, including this compound, possess potent anticancer properties. The mechanism often involves the inhibition of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation.

Key Findings:

• CDK Inhibition: The compound has been shown to inhibit CDK9-mediated transcription, leading to reduced expression of anti-apoptotic proteins like Mcl-1, ultimately triggering apoptosis in cancer cell lines .
• Structure-Activity Relationship (SAR): Variations in the substituents on the thiazole ring significantly affect the potency against different CDKs. For instance, modifications at the C5 position of the pyrimidine moiety enhance interactions with the CDK9 gatekeeper region .

Antimicrobial Activity

The compound also exhibits antimicrobial properties against various bacterial strains. Its efficacy is attributed to its ability to disrupt bacterial cell wall synthesis and function.

Key Findings:

• Zone of Inhibition: Some derivatives have shown significant zones of inhibition against Salmonella typhi and E. coli, indicating strong antibacterial activity .
• Synergistic Effects: The compound may work synergistically with other antimicrobial agents, enhancing overall efficacy while potentially reducing toxicity .

Data Table: Biological Activity Summary

Activity Type	Target/Pathway	Effect	Reference
Anticancer	CDK9 Inhibition	Induces apoptosis
Antimicrobial	Bacterial Cell Wall	Inhibits growth of E. coli
		Inhibits growth of S. typhi

Case Studies

• Cancer Cell Line Studies: In vitro studies have demonstrated that treatment with 2-(2-Amino-4-(3-chloro-4-methoxyphenyl)thiazol-5-yl)acetic acid leads to a dose-dependent decrease in cell viability in various cancer cell lines, including breast and lung cancer models .
• Antimicrobial Efficacy Testing: A series of experiments involving disk diffusion methods showed that derivatives of the thiazole compound exhibited zones of inhibition ranging from 15 mm to 19 mm against tested bacterial strains at concentrations of 500 µg/disk .